O-specific antigen, Yersinia ruckerii
O-specific antigen, Yersinia ruckerii
Brand Name:
Vulcanchem
CAS No.:
132194-17-3
VCID:
VC0160692
InChI:
InChI=1S/C29H47N3O18/c1-9-20(38)24(18(31-12(4)35)28(46-9)49-23-17(30-11(3)34)27(43)47-15(7-33)21(23)39)50-29-19(32-13(5)36)25(45-10(2)26(41)42)22(40)16(48-29)8-44-14(6)37/h9-10,15-25,27-29,33,38-40,43H,7-8H2,1-6H3,(H,30,34)(H,31,35)(H,32,36)(H,41,42)
SMILES:
CC1C(C(C(C(O1)OC2C(C(OC(C2O)CO)O)NC(=O)C)NC(=O)C)OC3C(C(C(C(O3)COC(=O)C)O)OC(C)C(=O)O)NC(=O)C)O
Molecular Formula:
C29H47N3O18
Molecular Weight:
725.7 g/mol
O-specific antigen, Yersinia ruckerii
CAS No.: 132194-17-3
Main Products
VCID: VC0160692
Molecular Formula: C29H47N3O18
Molecular Weight: 725.7 g/mol
| CAS No. | 132194-17-3 |
|---|---|
| Product Name | O-specific antigen, Yersinia ruckerii |
| Molecular Formula | C29H47N3O18 |
| Molecular Weight | 725.7 g/mol |
| IUPAC Name | 2-[3-acetamido-2-[3-acetamido-2-[3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-5-hydroxy-6-methyloxan-4-yl]oxy-6-(acetyloxymethyl)-5-hydroxyoxan-4-yl]oxypropanoic acid |
| Standard InChI | InChI=1S/C29H47N3O18/c1-9-20(38)24(18(31-12(4)35)28(46-9)49-23-17(30-11(3)34)27(43)47-15(7-33)21(23)39)50-29-19(32-13(5)36)25(45-10(2)26(41)42)22(40)16(48-29)8-44-14(6)37/h9-10,15-25,27-29,33,38-40,43H,7-8H2,1-6H3,(H,30,34)(H,31,35)(H,32,36)(H,41,42) |
| Standard InChIKey | PXNAZVMNQPLLQE-UHFFFAOYSA-N |
| SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2O)CO)O)NC(=O)C)NC(=O)C)OC3C(C(C(C(O3)COC(=O)C)O)OC(C)C(=O)O)NC(=O)C)O |
| Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2O)CO)O)NC(=O)C)NC(=O)C)OC3C(C(C(C(O3)COC(=O)C)O)OC(C)C(=O)O)NC(=O)C)O |
| Synonyms | O-specific antigen, Yersinia ruckerii O-specific antigen, YR |
| PubChem Compound | 195705 |
| Last Modified | Nov 11 2021 |
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